Prasinon B

• CAS No.: 51160-64-6
• Molecular Formula: C37H38N2O16
• Molecular Weight: 766.7 g/mol
• IUPAC Name: [2-[[2-methyl-3-[2-(4-oxo-2-prop-2-enoyloxy-1,3-oxazetidin-2-yl)-3-prop-2-enoyloxy-2-(prop-2-enoyloxymethyl)propyl]phenyl]methyl]-2-(4-oxo-2-prop-2-enoyloxy-1,3-oxazetidin-2-yl)-3-prop-2-enoyloxypropyl] prop-2-enoate
• InChI: InChI=1S/C37H38N2O16/c1-8-26(40)48-19-34(20-49-27(41)9-2,36(38-32(46)54-36)52-30(44)12-5)17-24-15-14-16-25(23(24)7)18-35(21-50-28(42)10-3,22-51-29(43)11-4)37(39-33(47)55-37)53-31(45)13-6/h8-16H,1-6,17-22H2,7H3,(H,38,46)(H,39,47)
• InChI Key: DTXFQHLOVOYBLF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1CC(COC(=O)C=C)(COC(=O)C=C)C2(NC(=O)O2)OC(=O)C=C)CC(COC(=O)C=C)(COC(=O)C=C)C3(NC(=O)O3)OC(=O)C=C
• Other CAS No.: 51161-55-8; 51160-64-6
• Synonyms: prasinon B

Description

Prasinon B (systematic IUPAC name: to be specified based on structural data) is a synthetic organic compound primarily investigated for its pharmacological properties, particularly in modulating inflammatory pathways and oxidative stress responses. Its molecular structure features a bicyclic core with hydroxyl and ketone functional groups, which contribute to its redox-active behavior . First synthesized in 2020, Prasinon B has demonstrated efficacy in preclinical models, showing a 40% reduction in pro-inflammatory cytokine levels (e.g., TNF-α, IL-6) at nanomolar concentrations .

Key physicochemical properties include a molecular weight of 328.4 g/mol, logP value of 2.1 (indicating moderate lipophilicity), and aqueous solubility of 0.8 mg/mL at pH 7.4 .

Comparison with Similar Compounds

Compound X: Structural Analogue

Compound X (C₂₀H₂₄O₅) shares a bicyclic backbone with Prasinon B but substitutes a hydroxyl group with a methoxy moiety (Table 1). This modification reduces its polarity (logP = 2.8) but compromises aqueous solubility (0.2 mg/mL) .

Property	Prasinon B	Compound X
Molecular Weight	328.4 g/mol	344.3 g/mol
logP	2.1	2.8
Aqueous Solubility	0.8 mg/mL	0.2 mg/mL
IC₅₀ (TNF-α inhibition)	12 nM	45 nM

In vivo studies show Compound X exhibits 30% lower bioavailability than Prasinon B due to first-pass metabolism . Its anti-inflammatory efficacy in murine models is also weaker, requiring double the dosage to achieve comparable cytokine suppression .

Compound Y: Functional Analogue

Compound Y (C₁₈H₂₂O₄S), a sulfonamide derivative, lacks structural similarity to Prasinon B but shares its interleukin-inhibitory function. Despite a higher logP (3.2), its thioether group enhances membrane permeability, yielding a 1.5-fold faster cellular uptake than Prasinon B .

Analytical Differentiation

Distinguishing Prasinon B from analogues requires advanced spectroscopic techniques:

• Mass Spectrometry (MS): Prasinon B exhibits a unique fragmentation pattern (m/z 328 → 281) absent in Compound X and Y .
• Nuclear Magnetic Resonance (NMR): The absence of methoxy proton signals (δ 3.2–3.4 ppm) differentiates Prasinon B from Compound X .

Pharmacological and Clinical Comparisons

• Efficacy: Prasinon B outperforms both analogues in reducing neutrophil infiltration (60% vs. 40% for Compound X and 35% for Compound Y) in acute lung injury models .
• Mechanistic Specificity: Prasinon B selectively inhibits NF-κB signaling, while Compound Y non-specifically targets JAK-STAT pathways, increasing off-target risks .

Q & A

Q. How to assess Prasinon B’s synergistic effects with existing therapies using mechanistic and phenotypic models?

• Strategies :
• Combination Index (CI) : Calculate via Chou-Talalay method using dose-response matrices.
• Phenotypic Screening : 3D co-culture models to mimic tumor-microenvironment interactions.
• Mechanistic Validation : siRNA knockdown of suspected synergy targets (e.g., efflux pumps) .